Cas no 326610-73-5 (3-(morpholine-4-sulfonyl)benzohydrazide)

• Product Name: 3-(morpholine-4-sulfonyl)benzohydrazide
• CAS No: 326610-73-5
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• MDL: MFCD01141530
• CID: 3087388
• PubChem ID: 877246
• Update Time: 2025-05-22

3-(morpholine-4-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-morpholinylsulfonyl)benzohydrazide
• 3-(morpholine-4-sulfonyl)benzohydrazide
• MFCD01141530
• 3-(morpholinosulfonyl) benzohydrazide
• 983-420-5
• Oprea1_530282
• Z56778092
• 3-(Morpholine-4-sulfonyl)-benzoic acid hydrazide
• CHEMBL4216501
• Cambridge id 5921054
• SR-01000223335-1
• BNA61073
• G34370
• 326610-73-5
• EN300-03577
• AKOS000116093
• 3-(morpholinosulfonyl)benzohydrazide
• SCHEMBL14696868
• CS-0219278
• FWIFKKUOURUDNG-UHFFFAOYSA-N
• SR-01000223335
• 3-morpholin-4-ylsulfonylbenzohydrazide
• 3-(morpholin-4-ylsulfonyl)benzohydrazide

• MDL： MFCD01141530
• Inchi： 1S/C11H15N3O4S/c12-13-11(15)9-2-1-3-10(8-9)19(16,17)14-4-6-18-7-5-14/h1-3,8H,4-7,12H2,(H,13,15)
• InChI Key： FWIFKKUOURUDNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NN)=O)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714Da
• Monoisotopic Mass: 285.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110Ų

Additional information on 3-(morpholine-4-sulfonyl)benzohydrazide

3-(Morpholine-4-Sulfonyl)Benzohydrazide: A Comprehensive Overview

3-(Morpholine-4-sulfonyl)benzohydrazide (CAS No: 326610-73-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a benzohydrazide moiety attached to a morpholine-4-sulfonyl group, creating a structure that exhibits intriguing chemical properties and biological activities.

The benzohydrazide core of this compound is a well-known scaffold in medicinal chemistry, often utilized for its ability to form stable complexes with metal ions and its potential as a ligand in coordination chemistry. The morpholine-4-sulfonyl group, on the other hand, introduces additional functionality, such as enhanced solubility and improved pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in modulating the biological activity of compounds, making 3-(Morpholine-4-sulfonyl)benzohydrazide a promising candidate for further exploration.

From a synthetic perspective, the construction of 3-(Morpholine-4-sulfonyl)benzohydrazide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of benzohydrazide derivatives, followed by the introduction of the morpholine-4-sulfonyl group through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for subsequent studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(Morpholine-4-sulfonyl)benzohydrazide with greater accuracy. Molecular docking studies have revealed that the compound exhibits strong binding affinities to various protein targets, including kinases and proteases. These findings suggest that 3-(Morpholine-4-sulfonyl)benzohydrazide could serve as a lead compound in the development of novel therapeutic agents.

In terms of applications, 3-(Morpholine-4-sulfonyl)benzohydrazide has shown promise in several areas. For instance, its ability to act as a chelating agent makes it a valuable tool in metalloenzyme inhibition studies. Additionally, the compound has been explored for its potential as an anti-inflammatory and antioxidant agent, with preliminary results indicating significant activity in cellular models.

The environmental impact and safety profile of 3-(Morpholine-4-sulfonyl)benzohydrazide are also areas of active research. Studies have been conducted to assess its biodegradability and toxicity, with results suggesting that the compound is relatively non-toxic under standard conditions. These findings are crucial for ensuring that any future applications of this compound are both safe and sustainable.

In conclusion, 3-(Morpholine-4-sulfonyl)benzohydrazide (CAS No: 326610-73-5) represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, combined with its favorable pharmacokinetic properties and biological activity, positions it as an important compound in contemporary research efforts. As ongoing studies continue to uncover new insights into its properties and functions, it is likely that 3-(Morpholine-4-sulfonyl)benzohydrazide will play an increasingly significant role in various fields of science and technology.